Cas no 2248374-63-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate
• CAS No: 2248374-63-0
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 6158598
• PubChem ID: 165719836
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514657
• 2248374-63-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate

• Inchi： 1S/C15H12N2O5/c1-3-11-16-8(2)12(21-11)15(20)22-17-13(18)9-6-4-5-7-10(9)14(17)19/h4-7H,3H2,1-2H3
• InChI Key： YOQISWIAMFGIRE-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate (CAS No. 2248374-63-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate (CAS No. 2248374-63-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a 1,3-dioxo group and a 2,3-dihydro moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate is composed of a central isoindole core with a substituted oxazole ring. The isoindole core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The oxazole ring, on the other hand, contributes to the overall stability and reactivity of the molecule. The combination of these structural elements results in a compound with potential therapeutic applications.

In recent years, there has been a growing interest in the development of isoindole derivatives for their diverse biological activities. Research has shown that compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to the compound's ability to interact with specific biological targets and modulate key signaling pathways.

The anti-inflammatory activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-4-methyl-1,3-oxazole-5-carboxylate has been extensively studied. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H.isoindol.-2.-yl 2.-ethyl.-4.-methyl.-1.,3.-oxazole.-5.-carboxylate has shown significant anti-cancer activity. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer.

The neuroprotective effects of 1,3-dioxo--2.,3.--dihydro--1H.--isoindol.--2.--yl 2.--ethyl--4.--methyl--1.,3.--oxazole--5.--carboxylate have also been explored. Research suggests that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings highlight the potential of this compound as a therapeutic agent for neurodegenerative disorders.

The synthesis of 1.,3.--dioxo--2.,3.--dihydro--1H.--isoindol.--2.--yl 2.--ethyl--4.--methyl--1.,3.--oxazole--5.--carboxylate has been optimized using modern synthetic methods. Various approaches have been developed to improve the yield and purity of the final product. One common method involves the condensation of an appropriate isoindole derivative with an oxazole precursor followed by esterification to form the final carboxylate ester.

The physicochemical properties of 1.,3.--dioxo--2.,3.--dihydro--1H.--isoindol.--2.--yl 2.--ethyl--4.--methyl--1.,3.--oxazole--5.--carboxylate, such as solubility and stability, are crucial for its pharmaceutical development. Extensive studies have been conducted to optimize these properties for better drug delivery and bioavailability. For example, modifications to the ester group or the substitution pattern on the oxazole ring can significantly affect the solubility and metabolic stability of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1.,3.--dioxo--2.,3.--dihydro--1H.--isoindol.--2.--yl 2.--ethyl--4.--methyl--1.,3.--oxazole--5.--carboxylate. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 1.,3.—dioxo—2.,—dihydro—.—isoindol.——yl —.——methyl———oxazole———carboxylate (CAS No. 0) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development.